[3-(Methoxymethoxy)-4-methylphenyl]acetonitrile

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-[3-(methoxymethoxy)-4-methylphenyl]acetonitrile
• InChI: InChI=1S/C11H13NO2/c1-9-3-4-10(5-6-12)7-11(9)14-8-13-2/h3-4,7H,5,8H2,1-2H3
• InChI Key: ZVVMXQMKOQNBLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC#N)OCOC

Description

[3-(Methoxymethoxy)-4-methylphenyl]acetonitrile is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-(methoxymethoxy)-4-methylbenzyl alcohol described in WO2004/022551 (9.80 g; 53.78 mmol), triethylamine (7.90 ml; 56.47 mmol) and anhydrous THF (50 ml) was added dropwise methanesulfonyl chloride (4.40 ml; 56.47 mmol) under ice-cooling. The mixture was stirred at the same temperature for 1.5 hours. The precipitate was collected and condensed under reduced pressure. Then, to the residue were added sodium cyanide (7.91 g; 0.161 mol) and anhydrous N,N-dimethylformamide (50 ml). The mixture was stirred at room temperature for 3 days. Water and ethyl acetate were added to the reaction solution. The organic layer was separated, washed with brine, dried over anhydrous sodium sulphate, and evaporated under reduced pressure. The residue was purified by column chromatograph on silica gel (hexane:ethyl acetate=3:1) to give [3-(methoxymethoxy)-4-methylphenyl]acetonitrile as blackish brown oil (7.87 g; 77%).